Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate
Overview
Description
Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate, also known as Benzyl 3-(cbz-amino)picolinate, is a chemical compound with the molecular formula C21H18N2O4 . It has a molecular weight of 362.385.
Synthesis Analysis
The synthesis of Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate involves several steps, including the formation of benzylic amines through palladium-catalyzed carbonylative aminohomologation of aryl halides . This process is significant in the production of compounds used in pharmaceuticals and agrochemicals . Other methods involve the use of a highly active Mn (I) pincer catalyst for an atom-economic and highly efficient N-alkylation of amines with alcohols utilizing the borrowing hydrogen methodology .Chemical Reactions Analysis
Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate plays a role in the synthesis of biologically active compounds. For instance, it has been used in the development of 2,5-disubstituted-1,3,4-thiadiazole derivatives, which exhibit significant antimicrobial activity. It’s also involved in the direct synthesis of benzylic amines through palladium-catalyzed carbonylative aminohomologation of aryl halides.Physical And Chemical Properties Analysis
The physical and chemical properties of Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate include its molecular formula C21H18N2O4 and a molecular weight of 362.385. Detailed properties such as melting point, boiling point, solubility, and spectral data (IR, NMR, MS) are not available in the current resources.Scientific Research Applications
Antioxidant Capacity and Reaction Pathways
Research into the antioxidant capacity of various compounds, including the mechanisms behind assays like ABTS/PP decolorization, highlights the interest in understanding how specific chemical structures can interact with radicals. This kind of study might be relevant for Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate if its antioxidant properties were of interest (Ilyasov et al., 2020).
Analytical Methods in Determining Antioxidant Activity
The development and review of analytical methods for determining antioxidant activity are critical for understanding how compounds like Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate might be analyzed for their potential antioxidant properties (Munteanu & Apetrei, 2021).
Antimicrobial and Antifungal Applications
Studies on benzoxazinoids and their biosynthesis, including their antimicrobial activity, provide a framework for considering how Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate might be applied in developing new antimicrobial agents (de Bruijn et al., 2018).
Synthetic Pathways for Pharmacological Agents
The synthesis and evaluation of novel compounds for their pharmacological activities, such as antioxidants and anti-inflammatory agents, are of significant interest. Research in this area could indicate potential pathways for synthesizing and testing Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate for similar activities (Raut et al., 2020).
Central Nervous System (CNS) Drug Synthesis
Investigations into functional chemical groups for CNS drug synthesis provide insight into the structural requirements for activity. This research might suggest areas where Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate could be of interest if its structure aligns with those identified as beneficial for CNS effects (Saganuwan, 2017).
Future Directions
The future directions for Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate could involve its use in the synthesis of more complex organic compounds, given its role as a building block in organic synthesis . It could also be explored for potential applications in pharmaceutical research, given its involvement in the synthesis of biologically active compounds.
properties
IUPAC Name |
benzyl 3-(phenylmethoxycarbonylamino)pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O4/c24-20(26-14-16-8-3-1-4-9-16)19-18(12-7-13-22-19)23-21(25)27-15-17-10-5-2-6-11-17/h1-13H,14-15H2,(H,23,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJZNKUHGIWQTLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)C2=C(C=CC=N2)NC(=O)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20682009 |
Source
|
| Record name | Benzyl 3-{[(benzyloxy)carbonyl]amino}pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 3-(((benzyloxy)carbonyl)amino)picolinate | |
CAS RN |
1228956-95-3 |
Source
|
| Record name | Phenylmethyl 3-[[(phenylmethoxy)carbonyl]amino]-2-pyridinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1228956-95-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzyl 3-{[(benzyloxy)carbonyl]amino}pyridine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682009 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-[(5-fluoropyridin-3-yl)methylidene]hydroxylamine](/img/structure/B581412.png)
![N-(2-Formylfuro[3,2-b]pyridin-7-yl)pivalamide](/img/structure/B581420.png)
![1-Benzyl-7-iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one](/img/structure/B581422.png)
